Cas no 1449008-32-5 (6-Chloro-2-fluoro-3-iodobenzyl alcohol)

• Product Name: 6-Chloro-2-fluoro-3-iodobenzyl alcohol
• CAS No: 1449008-32-5
• MF: C₇H₅ClFIO
• MW: 286.469877004623
• MDL: MFCD24848716
• CID: 4764404
• Update Time: 2026-02-26

6-Chloro-2-fluoro-3-iodobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-iodobenzyl alcohol
• C7H5ClFIO
• (6-Chloro-2-fluoro-3-iodophenyl)methanol
• Z1584

• MDL： MFCD24848716
• Inchi： 1S/C7H5ClFIO/c8-5-1-2-6(10)7(9)4(5)3-11/h1-2,11H,3H2
• InChI Key： HIXLZPPZBUXGLZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Additional information on 6-Chloro-2-fluoro-3-iodobenzyl alcohol

Professional Introduction to 6-Chloro-2-fluoro-3-iodobenzyl alcohol (CAS No. 1449008-32-5)

6-Chloro-2-fluoro-3-iodobenzyl alcohol, a compound with the chemical identifier CAS No. 1449008-32-5, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This compound, characterized by its unique structural features including a chloro substituent at the sixth position, a fluoro group at the second position, and an iodo group at the third position on the benzyl alcohol backbone, has garnered considerable attention due to its versatile applications in drug discovery and synthetic chemistry.

The structural configuration of 6-Chloro-2-fluoro-3-iodobenzyl alcohol makes it an invaluable intermediate in the synthesis of complex organic molecules. The presence of halogen atoms, particularly the highly reactive iodo group, facilitates various cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. The chloro and fluoro substituents further enhance its utility by enabling selective modifications and functionalizations, making it a cornerstone in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various therapeutic areas. Among these, kinase inhibitors have been extensively studied due to their role in modulating cellular signaling pathways associated with diseases such as cancer. 6-Chloro-2-fluoro-3-iodobenzyl alcohol has emerged as a key building block in the synthesis of kinase inhibitors. Its ability to undergo facile functionalization allows for the creation of highly specific inhibitors that can modulate the activity of target kinases with high precision.

The pharmaceutical industry has also leveraged this compound in the development of antiviral and antibacterial agents. The structural motifs present in 6-Chloro-2-fluoro-3-iodobenzyl alcohol can be incorporated into molecules that disrupt viral replication or bacterial growth mechanisms. For instance, researchers have utilized this compound to synthesize analogs of known antiviral drugs, improving their efficacy and reducing side effects. Similarly, in antibacterial research, derivatives of this compound have shown promising activity against resistant bacterial strains by interfering with essential metabolic pathways.

The synthetic utility of 6-Chloro-2-fluoro-3-iodobenzyl alcohol extends beyond pharmaceutical applications. It serves as a valuable tool in materials science and agrochemical research. In materials science, its reactivity enables the construction of novel polymers and organic electronic materials with tailored properties. These materials find applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices. In agrochemicals, derivatives of this compound have been explored as potential herbicides and fungicides, offering new solutions to agricultural challenges.

The latest advancements in computational chemistry have further enhanced the understanding and application of 6-Chloro-2-fluoro-3-iodobenzyl alcohol. Molecular modeling studies have provided insights into its interactions with biological targets, predicting binding affinities and optimal conformations for drug design. These computational approaches complement traditional experimental methods, accelerating the discovery process and reducing costs associated with hit identification and lead optimization.

In conclusion, 6-Chloro-2-fluoro-3-iodobenzyl alcohol (CAS No. 1449008-32-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug discovery. As our understanding of molecular interactions continues to evolve, compounds like 6-Chloro-2-fluoro-3-iodobenzyl alcohol will undoubtedly play a pivotal role in shaping the future of chemical biology and medicinal chemistry.